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Compound of Interest

Compound Name: 1,6-Diiodoperfluorohexane

Cat. No.: B046685

An In-depth Technical Guide to the Safety, Handling, and Toxicology of 1,6-
Diiodoperfluorohexane

Authored by a Senior Application Scientist

This guide provides comprehensive safety, handling, and toxicological information for 1,6-
diiodoperfluorohexane (CAS No. 375-80-4) for researchers, scientists, and drug development
professionals. As a member of the per- and poly-fluoroalkyl substances (PFAS) family, this
compound warrants a cautious and informed approach due to the general characteristics of this
chemical class, including environmental persistence.[1][2] This document synthesizes available
data to provide a practical framework for its safe utilization in a laboratory setting.

Compound Identification and Physical Properties

1,6-Diiodoperfluorohexane is a fully fluorinated six-carbon chain with iodine atoms at the
terminal positions.[3] This structure makes it a valuable synthetic intermediate for introducing
perfluorohexyl chains into target molecules in materials science and pharmaceutical
development.[4][5][6] It is typically a white or colorless low-melting solid and is sensitive to light.
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Property Value Source(s)
CAS Number 375-80-4 3171
Molecular Formula CeF12l2 [319]
Molecular Weight ~553.86 g/mol [3]

Melting Point 25-30 °C (lit.) [6]1[8]
Boiling Point 173-174 °C (lit.) [6]

White or Colorless to Light
Appearance yellow to Red powder to lump [10]

to clear liquid

Sensitivity Light Sensitive [518]

Hazard Identification and GHS Classification

There is conflicting information regarding the GHS classification of 1,6-
diiodoperfluorohexane. A significant number of notifications to the European Chemicals
Agency (ECHA) report that the substance does not meet the criteria for classification as
hazardous.[3] However, at least one supplier provides a more stringent classification.[10]

A Precautionary Approach: Given the potential for uncharacterized hazards and its status as a
PFAS, it is prudent for laboratory personnel to adopt the more conservative hazard
classification. This guide is based on the principle of minimizing exposure and treating the
compound as hazardous.

GHS Classification (Conservative)[10]
» Pictogram:

 Signal Word: Warning

e Hazard Statements:

o H302: Harmful if swallowed.
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H312: Harmful in contact with skin.

[e]

H332: Harmful if inhaled.

o

H315: Causes skin irritation.

[¢]

[¢]

H319: Causes serious eye irritation.

Toxicological Profile: A Read-Across Perspective

Comprehensive toxicological data for 1,6-diiodoperfluorohexane is not readily available in
peer-reviewed literature. Therefore, a risk assessment must consider the broader class of
PFAS compounds, often referred to as "forever chemicals” due to their extreme persistence.
[11]

The PFAS Context: Epidemiological and animal studies on well-known PFAS (like PFOA and
PFOS) have revealed associations with a variety of health effects, including liver toxicity,
immune and thyroid function alterations, lipid dysregulation, and adverse developmental
outcomes.[12][13] The strong carbon-fluorine bond makes these substances highly resistant to
degradation in both the environment and the body.[2]

Specific Concerns for lodinated Perfluoroalkanes: While data is sparse, some studies have
begun to investigate the biological activities of polyfluorinated iodine alkanes (PFIs). Research
has suggested that certain PFIs may possess estrogenic activity, highlighting a potential
mechanism for endocrine disruption.[14] Furthermore, some PFAS have been shown to inhibit
the sodium iodide symporter (NIS), which is crucial for thyroid function.[15] Although the
specific activity of 1,6-diiodoperfluorohexane has not been determined, these findings
underscore the need for caution.

The primary routes of exposure in a laboratory setting are inhalation of dust or vapor, skin
contact, and accidental ingestion. Given the hazard classifications, all routes are considered
potentially harmful.[10]

Safe Handling and Exposure Control

A systematic approach to controlling exposure is essential. The "Hierarchy of Controls"
provides a framework for implementing the most effective safety measures.
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Hierarchy of Controls for 1,6-Diiodoperfluorohexane

Elimination
(Not Feasible - Compound is Required)

Substitution :
(Use a less hazardous alternative if possible) St Leloilion; [Presiee

Implements

Engineering Controls
(e.g., Chemical Fume Hood)

Requires

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)
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Exposure Event Occurs

Skin Contact Eye Contact Inhalation

Remove contaminated clothing. Flush eyes with water for 15 min,
Wash skin with soap and water for 15 min. lifting eyelids.

Move to fresh air.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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